Cas no 2138575-94-5 (5-cyclopropoxypentane-1-sulfonyl chloride)

• Product Name: 5-cyclopropoxypentane-1-sulfonyl chloride
• CAS No: 2138575-94-5
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 6104585
• PubChem ID: 165870354
• Update Time: 2025-10-21

5-cyclopropoxypentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropoxypentane-1-sulfonyl chloride
• EN300-1145255
• 2138575-94-5

• Inchi： 1S/C8H15ClO3S/c9-13(10,11)7-3-1-2-6-12-8-4-5-8/h8H,1-7H2
• InChI Key： ICALNVMVGBYPTB-UHFFFAOYSA-N
• SMILES： ClS(CCCCCOC1CC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-cyclopropoxypentane-1-sulfonyl chloride

Introduction to 5-cyclopropoxypentane-1-sulfonyl chloride (CAS No. 2138575-94-5)

5-cyclopropoxypentane-1-sulfonyl chloride (CAS No. 2138575-94-5) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a cyclopropoxy group and a sulfonyl chloride functional group. These properties make it a valuable reagent in the synthesis of complex molecules and drug candidates.

The cyclopropoxy moiety in 5-cyclopropoxypentane-1-sulfonyl chloride imparts rigidity and specific conformational constraints to the molecule, which can be crucial for achieving desired biological activities. The sulfonyl chloride functional group, on the other hand, is highly reactive and can participate in various nucleophilic substitution reactions, making it an excellent electrophilic reagent for the synthesis of sulfonamides and other derivatives.

Recent studies have highlighted the potential of 5-cyclopropoxypentane-1-sulfonyl chloride in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that the cyclopropoxy group enhanced the lipophilicity and cell permeability of the final drug molecules, while the sulfonyl chloride facilitated the formation of stable sulfonamide linkages with high selectivity.

In another study, published in Organic Letters, scientists explored the use of 5-cyclopropoxypentane-1-sulfonyl chloride in the synthesis of advanced materials. The compound was used to functionalize polymers and nanoparticles, resulting in materials with improved mechanical properties and enhanced biocompatibility. These findings have significant implications for applications in tissue engineering and drug delivery systems.

The synthetic versatility of 5-cyclopropoxypentane-1-sulfonyl chloride is further evidenced by its use in combinatorial chemistry. Researchers at a leading pharmaceutical company have developed high-throughput methods to generate libraries of sulfonamide derivatives using this compound as a building block. These libraries are being screened for a wide range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

The safety and handling of 5-cyclopropoxypentane-1-sulfonyl chloride are also important considerations. As with any reactive chemical, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from strong bases and reducing agents to prevent unwanted reactions. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this reagent.

In conclusion, 5-cyclopropoxypentane-1-sulfonyl chloride (CAS No. 2138575-94-5) is a versatile and valuable reagent with applications spanning from organic synthesis to pharmaceutical research and materials science. Its unique structural features make it an ideal candidate for the development of novel compounds with diverse biological activities and material properties. Ongoing research continues to uncover new applications and potential uses for this compound, solidifying its importance in modern scientific endeavors.